
An In-depth Technical Guide to the Safe
Handling of 1-Cyclobutylethanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Cyclobutylethanol

Cat. No.: B024324 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and emergency

procedures for 1-cyclobutylethanol (CAS No: 7515-29-9). As a compound utilized in

specialized research and synthesis, a thorough understanding of its properties and potential

hazards is paramount to ensuring laboratory safety and experimental integrity. This guide

moves beyond standard safety data sheets (SDS) to provide causal explanations for handling

protocols, grounded in the physicochemical properties of the molecule and established safety

science.

Section 1: Hazard Identification and Toxicological
Profile
A foundational principle of laboratory safety is a comprehensive understanding of a substance's

intrinsic hazards. 1-Cyclobutylethanol presents several hazards that necessitate careful

management.[1] The Globally Harmonized System (GHS) provides a universal framework for

classifying these risks.[2][3]

1.1 GHS Classification

The GHS classification for 1-cyclobutylethanol dictates the primary warnings and pictograms

that must be communicated to all handlers.[4]
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 (Flame) Warning

H226:

Flammable liquid

and vapor[1]

Acute Toxicity,

Oral
Category 3

GHS06 (Skull

and Crossbones)
Danger

H301: Toxic if

swallowed[5]

Skin

Corrosion/Irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Irritation
Category 2A

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity,

Single Exposure

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation[1]

Causality of Hazards:

Flammability: The molecular structure, a small aliphatic alcohol, results in a sufficiently high

vapor pressure at ambient temperatures to form an ignitable mixture with air.[6][7] The flash

point, the lowest temperature at which vapors can ignite, is a critical parameter for risk

assessment.[6]

Toxicity and Irritation: While specific toxicological studies on 1-cyclobutylethanol are not

extensively published, its classification as "Toxic if swallowed" (Acute Tox. 3) indicates a

significant risk upon ingestion.[5] The skin and eye irritation potential is common for alcohols,

which can defat skin tissue and disrupt cell membranes in the cornea. Respiratory irritation is

a consequence of inhaling vapors, which can directly affect the mucosal linings of the

respiratory tract.

1.2 Toxicological Summary
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Detailed toxicological data for 1-cyclobutylethanol is limited.[8] However, based on its GHS

classification and analogy to similar secondary alcohols, the primary routes of exposure are

inhalation, skin contact, and ingestion.[8] Symptoms of overexposure may include headache,

dizziness, nausea, and vomiting.[8] It is critical to note that the toxicological properties have not

been fully investigated, demanding a cautious approach.[8]

Section 2: Risk Assessment and Control Workflow
A systematic approach to risk assessment is essential before any experimental work begins.

The following workflow provides a self-validating system to ensure appropriate safety measures

are implemented.
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Caption: Risk Assessment and Handling Workflow for 1-Cyclobutylethanol.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
The hierarchy of controls prioritizes engineering solutions over personal protective equipment.

3.1 Engineering Controls

Chemical Fume Hood: All manipulations of 1-cyclobutylethanol must be conducted in a

certified chemical fume hood.[7][9] This is non-negotiable. The hood contains flammable

vapors and potential aerosols, preventing them from accumulating to flammable

concentrations in the lab and minimizing inhalation exposure.[9][10]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

3.2 Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards.

Eye and Face Protection: Chemical splash goggles meeting ANSI Z87.1 standards are

mandatory.[9] A face shield should be worn over goggles when handling larger quantities

(>100 mL) or when there is a significant splash risk.

Skin Protection:

A flame-resistant lab coat is recommended.[11]

Wear long pants and closed-toe shoes.[11]

Gloves: Neoprene or butyl rubber gloves are recommended for handling alcohols.[11]

Nitrile gloves may be used for incidental contact, but their resistance to alcohols can be

limited. Always check the glove manufacturer's compatibility chart. It is crucial to change

gloves immediately if contamination is suspected.

Respiratory Protection: Not typically required when work is performed within a certified fume

hood. If engineering controls are not available or are insufficient, a NIOSH-approved

respirator with organic vapor cartridges must be used.
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Section 4: Safe Handling and Storage Protocols
Adherence to strict protocols is essential for preventing incidents.

4.1 Chemical Storage

Location: Store in a dedicated, well-ventilated flammable liquids storage cabinet.[10][11]

Conditions: Keep the container tightly closed and store in a cool, dry place.[8] The

recommended storage temperature is often between 2-8°C, which requires a laboratory

refrigerator approved for flammable material storage.[6][12] Never store flammable liquids in

a standard, non-rated refrigerator, as internal components like lights and thermostats can act

as ignition sources.[6][11]

Incompatibilities: Segregate from strong oxidizing agents, acid anhydrides, and acid

chlorides to prevent violent reactions.[8]

4.2 Experimental Protocol: Weighing and Transfer

This protocol minimizes exposure and the risk of fire or spills.

Preparation: Don all required PPE and ensure the fume hood sash is at the appropriate

working height.

Grounding: When transferring from metal containers or in large quantities, ensure all

containers are electrically bonded and grounded to prevent static discharge, a potential

ignition source.[7][11]

Dispensing:

For small quantities, use a clean glass pipette or syringe.

For larger transfers, use a grounded pump or pour carefully.

Containment: Perform all transfers over a secondary containment tray to catch any drips or

minor spills.
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Sealing: Immediately cap the source container and the receiving vessel after the transfer is

complete.

Cleaning: Wipe down any external contamination on the container with a damp cloth before

removing it from the fume hood.

Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an incident.[13]

5.1 Spill Response

The response depends critically on the size of the spill.

Small Spill (<100 mL) inside a Fume Hood:

Alert personnel in the immediate area.

Use a spill kit containing absorbent pads rated for flammable liquids (vapor-barrier backed

pads are ideal).[14][15] Do not use loose combustible materials like paper towels as the

primary absorbent.

Working from the outside in, cover the spill with the absorbent material.[15]

Using non-sparking tools, collect the saturated absorbent material.[8]

Place the waste in a heavy-duty plastic bag, label it as hazardous waste, and seal it for

disposal.[15][16]

Wipe the area with soap and water.[13]

Large Spill (>100 mL) or any spill outside a Fume Hood:

EVACUATE the area immediately. Alert all personnel and activate the fire alarm.[16]

If it is safe to do so, turn off any nearby ignition sources.[16]

Close the laboratory door behind you to contain the vapors.
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Call emergency services and report the spill of a toxic and flammable liquid.

Do not attempt to clean up a large spill unless you are specifically trained and equipped

for hazardous material response.[13]

5.2 First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[8] Flush the skin with copious

amounts of water for at least 15 minutes.[17] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[17] Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion:Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention and provide the SDS or product label to the medical personnel.

5.3 Fire Fighting

Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant

foam.[8] Do not use a direct stream of water, as it may spread the fire.

Action: For a small fire, a trained individual may use a fire extinguisher. For any larger fire, or

if you are not trained, evacuate and call emergency services.

Section 6: Physical and Chemical Properties for
Risk Assessment
Understanding these properties is crucial for predicting behavior and managing risks.
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Property Value Significance for Safety

Molecular Formula C₆H₁₂O[12]
Basic identity of the

compound.

Molecular Weight 100.16 g/mol [12]
Used for stoichiometric

calculations.

Appearance
Colorless to light yellow

liquid/solid[12]

The solid form indicates a

melting point near room

temperature.

Boiling Point 144 °C @ 752 Torr[12]
Indicates volatility; higher than

ethanol but still significant.

Density 0.9075 g/cm³ @ 10 °C[12]
Liquid is less dense than

water.

GHS Flammability Category 3[1]
Flammable under normal

laboratory conditions.[1]

Water Solubility
Calculated logWS = -5.99 (low)

[18]

Indicates it is not readily

miscible with water, affecting

spill cleanup.

Octanol/Water Partition

Coefficient
Calculated logP = 1.605[18]

Suggests a potential for

bioaccumulation.

Section 7: Disposal Considerations
All waste containing 1-cyclobutylethanol must be treated as hazardous waste.

Collection: Collect waste in a properly labeled, sealed container. Do not mix with

incompatible waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and the associated hazards (Flammable, Toxic).

Disposal: Dispose of the waste through your institution's Environmental Health & Safety

(EH&S) office or a licensed hazardous waste disposal contractor.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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